N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-2-ethoxyacetamide

• IUPAC Name: N-[[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl]-2-ethoxyacetamide
• InChI: InChI=1S/C17H23N3O2S/c1-2-22-12-16(21)18-11-13-7-9-20(10-8-13)17-19-14-5-3-4-6-15(14)23-17/h3-6,13H,2,7-12H2,1H3,(H,18,21)
• InChI Key: HVDWLUPJJXWZDF-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1CCN(CC1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

“N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-2-ethoxyacetamide” is a novel compound that has been synthesized and characterized in various studies. It is a derivative of benzothiazole, a heterocyclic compound with a wide range of properties and applications. The compound has been evaluated for its anti-inflammatory properties.

Synthesis Analysis

The compound was synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of the compound include coupling reactions and treatment with 1-(2-chloro ethyl) piperidine hydrochloride. Further details about the chemical reactions are not available in the retrieved papers.

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have shown promise in the fight against tuberculosis. Recent studies have synthesized new benzothiazole-based compounds with significant in vitro and in vivo anti-tubercular activity. . The synthesis of these derivatives involves various pathways, such as diazo-coupling and Knoevenagel condensation, highlighting the compound’s versatility in medicinal chemistry.

Anti-Inflammatory Properties

The anti-inflammatory potential of benzothiazole derivatives has been explored through both in vitro and in silico approaches. . These findings are supported by molecular docking studies, which provide a three-dimensional view of the ligand binding to its protein receptor.

Analgesic Effects

Benzothiazole compounds have also been tested for their analgesic properties. . The structure-activity relationship of these compounds can be further explored to optimize their analgesic effects.

Anti-HIV Activity

The fight against HIV has also seen the application of benzothiazole derivatives. . The exploration of these compounds could lead to novel treatments for HIV infection.

Future Directions

The compound has shown potential in the field of medicinal chemistry, particularly for its anti-inflammatory properties. Future research could focus on further evaluating its pharmacological properties and potential applications in treating various diseases.

Mechanism of Action

Target of Action

The primary target of this compound is the cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

The compound acts as an inhibitor of the COX enzymes . By suppressing these enzymes, it prevents the conversion of arachidonic acid into inflammatory mediators such as thromboxane, prostaglandins, and prostacyclin . This results in a reduction of inflammation and associated symptoms.

Biochemical Pathways

The compound affects the arachidonic acid pathway . Under normal conditions, COX enzymes convert arachidonic acid into prostaglandins and other inflammatory mediators. By inhibiting COX enzymes, the compound disrupts this pathway, reducing the production of these mediators and thereby alleviating inflammation .

Result of Action

The inhibition of COX enzymes by the compound leads to a decrease in the production of inflammatory mediators . This results in a reduction of inflammation and associated symptoms, demonstrating the compound’s anti-inflammatory activity .